Cas no 710943-30-9 (1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole)

1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole structure
710943-30-9 structure
Product Name:1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole
CAS No:710943-30-9
MF:C8H13N3
MW:151.208921194077
MDL:MFCD18808351
CID:557953
PubChem ID:28063973
Update Time:2025-04-19

1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-[(2R)-2-pyrrolidinylmethyl]-
    • 1H-Imidazole,1-[(2R)-2-pyrrolidinylmethyl]-(9CI)
    • (R)-1-(pyrrolidin-2-ylmethyl)-1H-imidazole
    • 1-[(2R)-2-Pyrrolidinylmethyl]-1H-imidazole
    • VLNMFRPPGPXJHP-MRVPVSSYSA-N
    • 710943-30-9
    • SCHEMBL5096962
    • EN300-342214
    • 1-{[(2R)-pyrrolidin-2-yl]methyl}-1H-imidazole
    • Z1216830027
    • 1-[[(2R)-pyrrolidin-2-yl]methyl]imidazole
    • AKOS027413085
    • DTXSID601269037
    • 1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole
    • MDL: MFCD18808351
    • Inchi: 1S/C8H13N3/c1-2-8(10-3-1)6-11-5-4-9-7-11/h4-5,7-8,10H,1-3,6H2/t8-/m1/s1
    • InChI Key: VLNMFRPPGPXJHP-MRVPVSSYSA-N
    • SMILES: N1CCC[C@@H]1CN1C=NC=C1

Computed Properties

  • Exact Mass: 151.11109
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 318.6±15.0 °C at 760 mmHg
  • Flash Point: 146.5±20.4 °C
  • PSA: 29.85
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2R)-2-Pyrrolidinylmethyl-1H-imidazole Security Information

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